Cas no 2227885-88-1 ((3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid)

• Product Name: (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid
• CAS No: 2227885-88-1
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6023866
• PubChem ID: 165760954
• Update Time: 2025-06-09

(3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid
• EN300-1778754
• 2227885-88-1
• (3S)-3-[3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]-3-hydroxypropanoic acid

• Inchi： 1S/C10H14N2O5/c1-3-17-10(16)9-6(5-12(2)11-9)7(13)4-8(14)15/h5,7,13H,3-4H2,1-2H3,(H,14,15)/t7-/m0/s1
• InChI Key： DUKXXDBTVUSNCA-ZETCQYMHSA-N
• SMILES： O[C@@H](CC(=O)O)C1=CN(C)N=C1C(=O)OCC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 102Ų

Additional information on (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid

Introduction to (3S)-3-3-(Ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic Acid (CAS No. 2227885-88-1)

(3S)-3-3-(Ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid (CAS No. 2227885-88-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid is defined by its chiral center at the 3-position of the propanoic acid moiety, which imparts specific stereochemical properties. The presence of the ethoxycarbonyl group and the 1-methylpyrazole ring further contributes to its distinct chemical characteristics. These structural elements are crucial for understanding its reactivity and biological interactions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The specific structure of (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid has been shown to exhibit potent anti-inflammatory effects in vitro and in vivo models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages.

The synthesis of (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid involves several key steps, including the formation of the pyrazole ring and the introduction of the chiral center. One common synthetic route involves the reaction of an appropriate aldehyde with a hydrazine derivative to form the pyrazole ring, followed by esterification and hydroxylation reactions to introduce the ethoxycarbonyl and hydroxyl groups. This synthetic pathway has been optimized to achieve high yields and stereoselectivity, making it suitable for large-scale production.

In addition to its anti-inflammatory properties, (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid has shown promise as a potential anti-cancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and PI3K/Akt. These findings suggest that this compound could be a valuable lead for further drug development in oncology.

The pharmacokinetic properties of (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanoic acid, clinical trials are currently underway. Early-phase clinical trials have demonstrated promising results in terms of safety and efficacy. The compound has been well-tolerated by patients, with minimal adverse effects reported. These preliminary findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (3S)-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-y l - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - h y d r o x y p r o p a n o i c a c i d (CAS No. 2227885 -88 -1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in both preclinical and clinical settings. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in medicinal chemistry and pharmaceutical science.